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Abstract
Tartronic acid, with the molecular formula C3H4O5, is a hydroxydicarboxylic acid that holds

significant interest in various scientific and biomedical fields.[1][2][3] This technical guide

provides an in-depth overview of its chemical and physical properties, synthesis

methodologies, metabolic significance, and diverse biological activities. The information is

curated to support researchers, scientists, and drug development professionals in their

understanding and application of this versatile molecule. This document adheres to stringent

data presentation standards, including structured data tables, detailed experimental protocols,

and explanatory visualizations to facilitate comprehension and further research.

Chemical and Physical Properties
Tartronic acid, also known as 2-hydroxypropanedioic acid or hydroxymalonic acid, is a white,

crystalline solid.[1][4] It is a small organic molecule with a molecular weight of 120.06 g/mol .[1]

[2][5] Its structure features a malonic acid backbone with a hydroxyl group at the alpha-carbon,

rendering it a chiral molecule.[4] This compound is highly soluble in water and alcohol.[1]

Table 1: Physicochemical Properties of Tartronic Acid
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Property Value Reference

Molecular Formula C3H4O5 [1][2]

Molecular Weight 120.06 g/mol [1][2][5]

IUPAC Name 2-hydroxypropanedioic acid [2]

Synonyms
Hydroxymalonic acid,

Hydroxypropanedioic acid
[1][2][4]

CAS Number 80-69-3 [1][2][5]

Appearance Colorless, odorless crystals [1]

Melting Point
158-160 °C (with

decomposition)
[1][5]

pKa1 2.42 [1]

pKa2 4.54 [1]

Solubility

Very soluble in water and

alcohol; anhydrous form

soluble in ether

[1]

Table 2: Spectroscopic Data for Tartronic Acid

Spectroscopic Technique Key Data Points Reference

¹H NMR (in D₂O)

Chemical shifts are available

and can be accessed through

spectral databases.

[6]

¹³C NMR
Solid-state ¹³C NMR spectra

have been reported.
[7]

Mass Spectrometry

Mass of molecular ion: 120.

Key fragments observed at m/z

29, 30, 44, 45, 58, 76.

[8]
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Synthesis of Tartronic Acid
Several methods for the synthesis of tartronic acid have been reported, ranging from classical

organic reactions to modern catalytic processes.

Ozonization of Malonic Acid
A known method for preparing tartronic acid is through the ozonization of an aqueous solution

of malonic acid.[1]

Oxidation of Tartaric Acid
Tartronic acid can be produced by the oxidation of tartaric acid. One historical method

involves dissolving tartaric acid in nitric acid, followed by the addition of sulfuric acid to form

nitrotartaric acid, which is then hydrolyzed.[9][10]

Catalytic Oxidation of Glycerol
More contemporary and "green" approaches involve the catalytic oxidation of glycerol, a

byproduct of biodiesel production.[5][11] This method can yield tartronic acid among other

oxidation products.

Process from Maleic Anhydride
A patented process describes the production of a tartronic acid solution starting from maleic

anhydride.[9] The process involves converting the starting material to its salt, followed by

oxidation under basic conditions at low temperatures.[9]

Experimental Protocols
Synthesis of Tartronic Acid from Maleic Anhydride
This protocol is based on a patented industrial process.[9]

Materials:

Maleic anhydride

50% Sodium hydroxide (NaOH) solution
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Potassium permanganate (KMnO₄)

Zinc chloride (ZnCl₂)

Concentrated hydrochloric acid (HCl)

Water

Procedure:

Dissolve 20 pounds of maleic anhydride in 15-20 gallons of water to create a maleic

anhydride solution.

Slowly add 80 pounds of a 50% NaOH solution to the maleic anhydride solution, ensuring

the temperature does not exceed 60-65°C. The final pH of the salt solution should be

between 10 and 14.

Cool the resulting salt solution to a temperature between 0° and 5°C.

Slowly add a potassium permanganate solution to the cooled salt solution while maintaining

the temperature between 0° and 5°C to initiate oxidation. The reaction products will include

salts of oxalic acid and tartronic acid.

Add a sufficient amount of a water-soluble salt, such as zinc chloride, to the reaction mixture

to precipitate the oxalate and tartronate salts.

Filter the precipitate.

Add concentrated hydrochloric acid to the precipitate to lower the pH to approximately 0 ±

0.2. This step selectively dissolves the tartronate salt while the oxalate salt remains

insoluble.

Filter the solution to remove the insoluble oxalate salt. The resulting filtrate is a solution of

tartronic acid.
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Synthesis of Tartronic Acid from Maleic Anhydride

Maleic Anhydride Solution

Addition of NaOH (pH 10-14)
Temp < 60-65°C

Maleate Salt Solution
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Oxalate and Tartronate Salts
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Filtration
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Click to download full resolution via product page

Caption: Workflow for the synthesis of tartronic acid from maleic anhydride.
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Metabolic and Biological Significance
Tartronic acid is not only a synthetic compound but also a metabolite found in biological

systems.[2]

Role in Tartaric Acid Metabolism
In microorganisms like Pseudomonas putida, tartronic acid is an intermediate in the

metabolism of tartaric acid. Tartaric acid is oxidized to oxaloglycolic acid, which is then

decarboxylated to form tartronic semialdehyde. This semialdehyde is subsequently reduced to

tartronic acid, which is further metabolized to glyceric acid.[12]

Metabolic Pathway of Tartaric Acid

Tartaric Acid

Oxaloglycolic Acid

Oxidation (DPN+)

Tartronic Semialdehyde

Reductive Decarboxylation (DPNH)

Tartronic Acid

Reduction

Glyceric Acid

Click to download full resolution via product page
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Caption: Simplified metabolic pathway of tartaric acid involving tartronic acid.

Regulation of Lipogenesis
Recent studies have revealed that tartronic acid can promote de novo lipogenesis.[13] In 3T3-

L1 adipocytes, it upregulates the expression of key adipogenic proteins such as FABP-4,

PPARγ, and SREBP-1. Furthermore, it increases the cellular levels of acetyl-CoA and malonyl-

CoA, which are crucial substrates for fatty acid synthesis, while inhibiting the carnitine

palmitoyltransferase-1β (CPT-1β) enzyme involved in fatty acid oxidation.[13]

Inhibition of Calcium Oxalate Crystallization
Tartronic acid has been identified as a potent inhibitor of calcium oxalate monohydrate (COM)

crystallization, the primary component of kidney stones.[14] It demonstrates a strong affinity for

binding to the growing surfaces of COM crystals, thereby impeding their growth. This property

suggests its potential as a therapeutic agent for the prevention and management of kidney

stones, possibly as an alternative to citric acid.[14]

Table 3: Biological Activities of Tartronic Acid
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Biological Activity Model System Key Findings Reference

Promotion of

Lipogenesis

3T3-L1 adipocytes

and C57BL/6J mice

Increased expression

of FABP-4, PPARγ,

SREBP-1;

upregulated acetyl-

CoA and malonyl-

CoA; inhibited CPT-

1β.

[13]

Inhibition of Calcium

Oxalate Crystallization

In vitro crystallization

assays and mouse

models of

hyperoxaluria

Binds to apical

surfaces of COM

crystals, inhibiting

their growth; efficacy

similar to citric acid in

vivo.

[14]

Serine Racemase

Inhibition
Enzymatic assays

Inhibits serine

racemase with an IC₅₀

of 94 µM.

[4]

Applications in Drug Development and Research
The unique properties of tartronic acid make it a molecule of interest for various applications.

Drug Discovery: Its role as an inhibitor of both calcium oxalate crystallization and serine

racemase presents opportunities for developing new therapies for kidney stones and

neurological disorders, respectively.[4][14]

Biochemical Research: As a metabolic intermediate and a modulator of lipid metabolism,

tartronic acid serves as a valuable tool for studying these fundamental biological

processes.[12][13]

Polymer Synthesis: It has been used in enzymatic polymerization reactions to create

materials with enhanced thermal conductivity.[5]

Conclusion
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Tartronic acid (C3H4O5) is a multifaceted molecule with a rich chemistry and diverse

biological activities. This guide has provided a comprehensive overview of its properties,

synthesis, and biological roles, supported by structured data and detailed protocols. For

researchers and professionals in drug development, tartronic acid represents a promising

scaffold and a valuable biological probe, with potential applications spanning from materials

science to novel therapeutics. Further research into its mechanisms of action and synthetic

optimization will undoubtedly unlock new avenues for its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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